N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-[(3,5-dimethyl-4-oxo-1H-pyridin-2-yl)methyl]-4-(4-methoxyphenyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H27N3O3/c1-13-9-22-19(14(2)21(13)26)11-24-10-18(20(12-24)23-15(3)25)16-5-7-17(27-4)8-6-16/h5-9,18,20H,10-12H2,1-4H3,(H,22,26)(H,23,25)/t18-,20+/m0/s1
• InChI Key: VFGXUDMXZLCRHX-AZUAARDMSA-N
• Canonical SMILES: CC1=CNC(=C(C1=O)C)CN2CC(C(C2)NC(=O)C)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=CNC(=C(C1=O)C)CN2C[C@H]([C@@H](C2)NC(=O)C)C3=CC=C(C=C3)OC
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

The notation (3S*,4R*) in the name of the compound refers to the configuration of the chiral centers in the molecule. In this case, the 3rd and 4th atoms in the molecule are chiral centers. The ‘S’ and ‘R’ denote the absolute configuration of these chiral centers according to the Cahn–Ingold–Prelog priority rules. The ‘S’ (from the Latin sinister, meaning left) indicates a counterclockwise orientation, and ‘R’ (from the Latin rectus, meaning right) indicates a clockwise orientation.

Scientific Research Applications

Pyridine Derivatives as Insecticides

Research has shown that certain pyridine derivatives, including compounds structurally related to N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide, have significant insecticidal activity. One study focused on the synthesis and toxicity of these derivatives against the cowpea aphid, Aphis craccivora Koch, a common pest affecting various crops. The study found that some of these compounds exhibited insecticidal activity comparable or superior to that of established insecticides like acetamiprid (Bakhite et al., 2014).

Pharmacological Characterization

In pharmacological research, derivatives similar to N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide have been studied for their potential in treating various conditions. One compound, PF-04455242, showed high affinity for kappa-opioid receptors (KORs) and potential for treating depression and addiction disorders due to its selectivity and efficacy in various assays (Grimwood et al., 2011).

Biotransformation Studies

The metabolization of compounds structurally related to N-[(3S*,4R*)-1-[(3,5-dimethyl-4-oxo-1,4-dihydro-2-pyridinyl)methyl]-4-(4-methoxyphenyl)-3-pyrrolidinyl]acetamide has been explored in human urine. A study identified several metabolites of N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DMPPA; MH-1), providing insights into its biotransformation and the potential for developing new cognition-enhancing agents (Fujimaki et al., 1990).